Cas no 109-03-5 (1,4lambda4-oxathian-4-one)

• Product Name: 1,4lambda4-oxathian-4-one
• CAS No: 109-03-5
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD28989967
• CID: 150219
• PubChem ID: 231462
• Update Time: 2025-04-19

1,4lambda4-oxathian-4-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiane, 4-oxide
• 1, 4-oxide
• 1,4-oxathian-4-oxide
• 1,4-Oxathiane oxide
• 1,4-oxathiane-4-oxide
• 1,4-thioxane 4-oxide
• 1,4-Thioxane sulfoxide
• 1,4-thioxane-4-oxide
• 1,4-thioxane-S-oxide
• AC1L5LQY
• AC1Q6YWS
• NSC39596
• SureCN256058
• 1,4LAMBDA4-OXATHIAN-4-ONE(WXC09192)
• 1,4-Oxathiane 4-oxide
• 1,4lambda4-oxathian-4-one
• DTXSID30282736
• E?-oxathian-4-one
• AMY42358
• NSC27706
• 109-03-5
• A903216
• 1,4-Oxathiane4-oxide
• 1,4
• A51207
• CHEMBL170059
• BDBM50224821
• SCHEMBL256058
• GAUOLZMDPTWNNX-UHFFFAOYSA-N
• NSC-27706
• NSC-39596
• DTXCID10233887
• DB-084287

• MDL： MFCD28989967
• Inchi： 1S/C4H8O2S/c5-7-3-1-6-2-4-7/h1-4H2
• InChI Key： GAUOLZMDPTWNNX-UHFFFAOYSA-N
• SMILES： S1(CCOCC1)=O

Computed Properties

• Exact Mass: 120.02454
• Monoisotopic Mass: 120.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 73.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 45.5A^2

Experimental Properties

• Density: 1.29
• Boiling Point: 322°C at 760 mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.54
• PSA: 32.29
• LogP: 0.63100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes